Cas no 1361490-13-2 (3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl)

3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl is a chlorinated biphenyl derivative characterized by its distinct methoxy substitution at the 3' position and chlorine atoms at the 2, 4, 6, and 5' positions. This compound is primarily used in research and analytical applications, serving as a reference standard in environmental and toxicological studies due to its structural similarity to polychlorinated biphenyls (PCBs). Its well-defined molecular structure and stability make it suitable for chromatographic analysis and method validation. The methoxy group enhances solubility in organic solvents, facilitating laboratory handling. Careful synthesis ensures high purity, meeting the demands of precise scientific investigations. Proper handling is required due to its potential persistence and environmental concerns.

3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl structure

1361490-13-2 structure

Product Name:3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl

CAS No:1361490-13-2

MF:C₁₃H₈Cl₄O

MW:322.014019966125

CID:4992923

Update Time:2025-05-24

3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

- 3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl
- Inchi： 1S/C13H8Cl4O/c1-18-10-3-7(2-8(14)4-10)13-11(16)5-9(15)6-12(13)17/h2-6H,1H3
- InChI Key： PQFCPZQUXDWTIP-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1C1C=C(C=C(C=1)OC)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 264
XLogP3: 6
Topological Polar Surface Area: 9.2

3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A011008834-1g	3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl	1361490-13-2	97%	1g	1,549.60 USD	2021-07-05

3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl Related Literature

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Additional information on 3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl

3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl: A Comprehensive Overview

The compound 3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl (CAS No. 1361490-13-2) is a highly specialized organic compound with significant applications in various industrial and research domains. This compound belongs to the family of biphenyl derivatives, characterized by two benzene rings connected by a single bond. The substitution pattern of this compound is unique, featuring methoxy and chlorine groups at specific positions on the rings. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it valuable for advanced materials science and pharmaceutical research.

Recent studies have highlighted the importance of biphenyl derivatives in the development of high-performance materials. For instance, 3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl has been explored for its potential in creating advanced electronic materials due to its excellent thermal stability and electrical properties. Researchers have found that the substitution pattern of this compound significantly influences its electronic behavior, making it a promising candidate for applications in organic electronics and optoelectronics.

The synthesis of 3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the chlorination of biphenyl derivatives followed by selective methoxylation at specific positions. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic systems have enabled more efficient synthesis routes for this compound, reducing production costs and improving scalability.

In terms of applications, 3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl has shown potential in the field of polymer science. Its ability to form stable polymer networks has led to its use in developing high-performance polymers for aerospace and automotive industries. Additionally, this compound has been investigated for its role in drug delivery systems due to its biocompatibility and controlled release properties.

Environmental considerations are also a critical aspect of research involving 3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl. Studies have focused on understanding its biodegradation pathways and environmental impact. Recent findings suggest that this compound exhibits moderate persistence in natural environments but can be effectively degraded under specific microbial conditions. These insights are crucial for ensuring sustainable use and disposal practices.

From a structural perspective, biphenyl derivatives like 3'-Methoxy-2,4,6,5'-tetrachlorobiphenyl exhibit unique electronic properties due to their conjugated systems. The presence of electron-withdrawing groups such as chlorine atoms enhances the molecule's stability and reactivity. This makes it an attractive candidate for applications in nonlinear optics and photovoltaic devices.

In conclusion, 3'-Methoxy-2',4',6',5-tetrachlorobiphenyl (CAS No 1361490-13-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an essential component in modern material science and pharmaceutical research. As ongoing studies continue to uncover new properties and applications of this compound,it remains a focal point for innovation in various scientific fields.